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Compound of Interest

S-(2-Chloro-2-oxoethyl)
Compound Name:
ethanethioate

Cat. No.: B084253

Essential Safety and Handling Guide for S-(2-
Chloro-2-oxoethyl) ethanethioate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling S-(2-Chloro-2-oxoethyl) ethanethioate. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Identifier:

Property Value

IUPAC Name S-(2-chloro-2-oxoethyl) ethanethioate[1]
CAS Number 10553-78-3[1]

Molecular Formula C4H5CIO2S[1][2][3]

Molecular Weight 152.60 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
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S-(2-Chloro-2-oxoethyl) ethanethioate is a hazardous chemical that is toxic if swallowed,
inhaled, or in contact with skin. It causes severe skin burns and eye damage and may cause
damage to organs through prolonged or repeated exposure. This substance also reacts
violently with water, liberating toxic gas.[4]

Quantitative Data Summary:

Parameter Value Source
Purity >95% [4]
Boiling Point 98-101 °C (at 16-18 Torr) [5]
Density 1.336 g/cm3 [2]

Mandatory Personal Protective Equipment (PPE):

PPE Category Specification Standard Reference

_ OSHA 29 CFR 1910.133 or
Chemical safety goggles or

Eye/Face Protection ) European Standard EN166[4]
face shield. 6]

Chemical-resistant gloves
(e.g., nitrile, neoprene), lab

Skin Protection coat, and other protective [41[6]
clothing to prevent skin

exposure.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
Respiratory Protection or if irritation or other EN 149[4]
symptoms are experienced.[4]
Required when
vapors/aerosols are

generated.
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Step-by-Step Handling and Storage Protocols

Adherence to the following procedures is critical to ensure a safe laboratory environment.

Experimental Workflow:

4 . N
Preparation
(Work in a well-ventilated area or chemical fume hood.
4 . N
Handling
Gon appropriate PPE (goggles, gloves, lab coat)) Handle with care, avoiding contact with skin and eyes.
(Ensure eyewash stations and safety showers are accessible) Keep away from water, heat, sparks, and open flames.
- AN J
4 )
Storage
\
(Store in a tightly closed container)
\
E(eep in a dry, cool, and well-ventilated place)
\
(Store away from incompatible materials (water, strong bases, oxidizing agents))

. J

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of S-(2-Chloro-2-oxoethyl)

ethanethioate.
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Detailed Procedures:

o Engineering Controls: Always handle this chemical within a certified chemical fume hood to
ensure adequate ventilation.[4][6] Eyewash stations and safety showers must be readily
accessible.[4][6]

o Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in
the table above.

e Handling:

Avoid direct contact with the substance.

o

[¢]

Do not breathe vapors or mists.

[¢]

Prevent contact with water as it reacts violently and releases toxic gas.[4]

[e]

Keep away from heat, sparks, and open flames.[4][6]

e Storage:
o Store in a tightly sealed container in a dry, cool, and well-ventilated area.[4]
o Store under an inert gas like nitrogen.

o Keep away from incompatible materials such as water, strong oxidizing agents, and strong
bases.[4]

Spill, First Aid, and Disposal Plan

Immediate and appropriate response to spills, exposures, and waste disposal is crucial.

Disposal and Emergency Workflow:
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( Spill Response R
Gvacua{e the area and ensure adequate vermlatmrD
( First Aid h
Y
E\hsum spill with inert, dry material (e.g., sand, vermlcu\lte]] Enhalatlun Move to fresh air. Seek immediate medical alter\tmn]
Collect absorbed material into a suitable, closed container for disposal [Skm Contact: Remove contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek immediate medical atlenllcm]
- )
Disposa]
Y
E}\spose of waste in a designated, labeled, and approved hazardous waste conlaineD Gye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical anenuon]
Eonow all local, regional, and national hazardous waste vegu\aﬂonsj Eﬂgesnon: Do NOT induce vomiting. Rinse mouth. Seek immediate medical at(entlon]

Click to download full resolution via product page

Caption: Emergency procedures for spills, first aid, and disposal.

Detailed Procedures:

e Spill Response:

o Evacuate the area and ensure proper ventilation.

o Wear appropriate PPE during cleanup.

o Absorb the spill with an inert, dry material such as sand or vermiculite.[4]
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o Collect the absorbed material and place it in a sealed container for disposal.[4]

o Do not allow the substance to enter drains.

o First Aid Measures:

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

» Disposal:

o Dispose of this chemical and its container at a licensed hazardous waste disposal facility.

[4]
o Do not empty into drains.[4]

o All waste disposal must be in accordance with local, regional, and national regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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